![molecular formula C8H3BrCl2O2 B076722 Bromoterephthaloyl chloride CAS No. 13815-89-9](/img/structure/B76722.png)
Bromoterephthaloyl chloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Bromoterephthaloyl chloride is a chemical compound that is used in various scientific research applications. It is a derivative of terephthalic acid and is commonly used as a reagent in organic chemistry.
Scientific Research Applications
Bromoterephthaloyl chloride is commonly used in organic chemistry as a reagent for the synthesis of various compounds. It is also used in polymer chemistry for the synthesis of polymeric materials. Additionally, it has been used in the development of novel materials for use in electronic devices.
Mechanism of Action
Bromoterephthaloyl chloride is a reactive compound that can react with various nucleophiles such as amines, alcohols, and thiols. The reaction typically involves the displacement of the chloride group by the nucleophile, resulting in the formation of a new compound. The reaction is typically carried out in the presence of a base such as pyridine or triethylamine.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it is known to be a toxic compound and should be handled with care. It can cause severe skin and eye irritation and can be harmful if ingested or inhaled.
Advantages and Limitations for Lab Experiments
Bromoterephthaloyl chloride is a versatile reagent that can be used in a variety of lab experiments. It is relatively easy to synthesize and is readily available. However, it is a toxic compound that requires careful handling and disposal. Additionally, it can be difficult to control the reaction due to its high reactivity.
Future Directions
There are several future directions for research involving bromoterephthaloyl chloride. One area of interest is the development of new materials for use in electronic devices. Additionally, there is potential for the development of new drugs based on the reactivity of this compound. Further research is needed to fully understand the mechanism of action and potential applications of this compound.
Conclusion:
This compound is a versatile reagent that is commonly used in organic and polymer chemistry. It has potential applications in the development of novel materials and drugs. However, it is a toxic compound that requires careful handling and disposal. Further research is needed to fully understand the potential applications of this compound.
Synthesis Methods
The synthesis of bromoterephthaloyl chloride involves the reaction of terephthalic acid with phosphorus pentachloride and bromine. The reaction produces this compound and hydrogen chloride gas. The reaction is typically carried out in a fume hood due to the release of toxic gases.
Properties
13815-89-9 | |
Molecular Formula |
C8H3BrCl2O2 |
Molecular Weight |
281.91 g/mol |
IUPAC Name |
2-bromobenzene-1,4-dicarbonyl chloride |
InChI |
InChI=1S/C8H3BrCl2O2/c9-6-3-4(7(10)12)1-2-5(6)8(11)13/h1-3H |
InChI Key |
ZGKHHCNVAMHURP-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1C(=O)Cl)Br)C(=O)Cl |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)Cl)Br)C(=O)Cl |
synonyms |
1,4-BENZENEDICARBONYL DICHLORIDE,2-BROMO- |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.